Cas no 2639390-77-3 (rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid)

• Product Name: rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid
• CAS No: 2639390-77-3
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6318602
• PubChem ID: 165901291
• Update Time: 2025-08-02

rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid
• EN300-7431138
• 2639390-77-3

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(19)15-7-9-6-14(8-15,11(17)18)5-4-10(9)16/h9-10,16H,4-8H2,1-3H3,(H,17,18)/t9-,10-,14-/m0/s1
• InChI Key： UAKWTXWRXZVPEQ-BHDSKKPTSA-N
• SMILES： O[C@H]1CC[C@@]2(C(=O)O)CN(C(=O)OC(C)(C)C)C[C@@H]1C2

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1Ų

Additional information on rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid

Research Brief on rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid (CAS: 2639390-77-3)

The compound rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid (CAS: 2639390-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic scaffold is particularly notable for its structural complexity and functional versatility, making it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the preparation of pharmacologically active molecules, including protease inhibitors and modulators of biological pathways.

One of the primary research objectives surrounding this compound has been to explore its synthetic utility and biological relevance. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of selective enzyme inhibitors. The researchers employed a multi-step synthetic route to derivatize the core structure, yielding compounds with enhanced binding affinity and specificity for target enzymes. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining the stability of the intermediate during synthetic transformations, while the hydroxy and carboxylic acid functionalities provided handles for further chemical modifications.

In another recent investigation, the stereochemical integrity of the rac-(1R,5R,6R) configuration was examined in the context of chiral drug synthesis. The study, featured in Organic Letters (2024), highlighted the importance of the stereocenters in determining the biological activity of the resulting derivatives. Through asymmetric synthesis and enzymatic resolution, the researchers were able to isolate enantiomerically pure forms of the compound, which exhibited distinct pharmacological profiles. This finding underscores the potential of rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid as a chiral pool for the design of stereoselective drugs.

Further advancements in the application of this compound have been reported in the field of peptide mimetics. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into peptidomimetic scaffolds designed to mimic natural peptide substrates. The rigid bicyclic structure was shown to confer conformational restraint, enhancing the metabolic stability and bioavailability of the resulting analogs. This approach has opened new avenues for the development of peptide-based therapeutics with improved pharmacokinetic properties.

In conclusion, rac-(1R,5R,6R)-3-[(tert-butoxy)carbonyl]-6-hydroxy-3-azabicyclo[3.3.1]nonane-1-carboxylic acid (CAS: 2639390-77-3) represents a valuable synthetic intermediate with broad applicability in medicinal chemistry. Its unique structural features and functional groups make it a versatile building block for the construction of biologically active molecules. Ongoing research continues to explore its potential in drug discovery, with particular emphasis on its role in the development of enzyme inhibitors, chiral therapeutics, and peptidomimetics. Future studies are expected to further elucidate its pharmacological properties and expand its utility in the design of next-generation therapeutics.